BENGHE Methodological & Application

Check Availability & Pricing

Application Note: A Detailed Protocol for the
Photolysis of Hexacarbonyltungsten

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Hexacarbonyltungsten

Cat. No.: B083919

Audience: Researchers, scientists, and drug development professionals.

Introduction: Hexacarbonyltungsten, W(CO)s, is a stable, 18-electron organometallic complex
that serves as a vital precursor in organometallic synthesis.[1] Its utility stems from its
photochemical reactivity; upon absorption of ultraviolet (UV) light, it readily ejects a carbonyl
(CO) ligand to generate the highly reactive, coordinatively unsaturated 16-electron
intermediate, pentacarbonyltungsten (W(CO)s).[1] This intermediate can then react with a wide
variety of ligands, making W(CO)e photolysis a cornerstone technique for synthesizing novel
tungsten-containing compounds and catalysts.[2] This application note provides a detailed
protocol for performing and analyzing the photolysis of W(CO)e in solution, summarizing key
experimental parameters and outlining the underlying photochemical pathway.

Experimental Workflow

The general workflow for the photolysis of hexacarbonyltungsten involves several key stages,
from sample preparation under an inert atmosphere to the final analysis of the photoproducts.
The process is initiated by UV irradiation, which leads to the dissociation of a CO ligand and
the formation of a solvent-coordinated intermediate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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